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Compound of Interest

Compound Name: 1,1,2,2-Tetrafluoroethane

Cat. No.: B1583514 Get Quote

An In-Depth Technical Guide to the Physical and Chemical Properties of 1,1,2,2-
Tetrafluoroethane (HFC-134)

Introduction
1,1,2,2-Tetrafluoroethane, also known as HFC-134 or R-134, is a hydrofluorocarbon with the

chemical formula C₂H₂F₄. It is a structural isomer of the more common refrigerant, 1,1,1,2-

Tetrafluoroethane (HFC-134a). This guide provides a comprehensive overview of the core

physical and chemical properties of 1,1,2,2-Tetrafluoroethane, intended for researchers,

scientists, and professionals in drug development. The information is compiled from various

scientific and safety data sources to ensure accuracy and depth.

Physical Properties
The physical characteristics of 1,1,2,2-Tetrafluoroethane are summarized below. These

properties are crucial for understanding its behavior under various conditions, essential for

handling, storage, and application.

General and Thermodynamic Properties
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Property Value Source

IUPAC Name 1,1,2,2-tetrafluoroethane [1]

CAS Number 359-35-3 [1][2]

Molecular Formula C₂H₂F₄ [1][2]

Molar Mass 102.03 g/mol [1][2]

Appearance Colorless gas [2]

Melting Point -89 °C [2]

Boiling Point -19.9 °C [2]

Critical Temperature 110.25 °C [2]

Critical Pressure 3.77 MPa [2]

Critical Density 0.477 g/cm³ [2]

Solubility
The solubility of a substance is critical for its application in various formulations and processes.

Solvent Solubility

Water
Low solubility, characteristic of many

hydrofluorocarbons.

Organic Solvents Generally soluble in many organic solvents.[3]

Chemical Properties
The chemical properties dictate the reactivity, stability, and compatibility of 1,1,2,2-
Tetrafluoroethane with other materials.
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Property Description

Reactivity

Chemically inert in many situations. It can react

violently with strong reducing agents such as

very active metals.[4] Oxidation can occur with

strong oxidizing agents, especially under

extreme temperatures.[4][5] It is incompatible

with alkali metals and finely divided metals like

aluminum and magnesium.[6]

Decomposition

On contact with hot surfaces or flames, it can

decompose to form toxic and corrosive fumes,

such as hydrogen fluoride and carbonyl fluoride.

[7][8] Thermal decomposition may occur when

exposed to flames or red-hot metal.[9]

Material Compatibility

Exposure can cause swelling, cracking, and

hardening of certain rubber materials as the

chemical can break down the molecular

structure.[10][11] Fluoroelastomers (FKM,

Viton®) are often recommended for sealing

applications involving tetrafluoroethane.[11]

Experimental Protocols
Detailed experimental protocols for determining the properties of 1,1,2,2-Tetrafluoroethane
are not fully available in the provided search results. However, the methodologies used for its

isomer and related compounds can be described.

Determination of Thermodynamic Properties
The thermodynamic properties of hydrofluorocarbons are typically determined through

extensive experimental measurements of pressure, volume, and temperature (PVT). This data

is then fitted to an equation of state to calculate properties like enthalpy, entropy, and heat

capacity over a wide range of conditions.

Methodology: The Modified Benedict-Webb-Rubin (MBWR) equation of state is a commonly

used model for accurately representing the thermodynamic properties of refrigerants.[12][13]
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[14] This equation is based on a large set of experimental data points gathered from various

laboratory measurements.[12][14]

Solubility Measurement
The solubility of gases like tetrafluoroethane in liquids can be measured using gravimetric

techniques.

Methodology: A gravimetric microbalance is used to measure the mass increase of a solvent

when it absorbs the gas.[15] The experiment involves placing a known mass of a degassed

liquid solvent in the microbalance and then introducing the gas at a specific pressure and

temperature. The amount of gas dissolved is determined by the change in mass, from which

solubility can be calculated.[16]

Thermal Decomposition Analysis
Shock tube studies are employed to investigate the decomposition kinetics of molecules at high

temperatures.

Methodology: The single-pulse shock tube (SPST) technique involves subjecting a sample of

the gas to a very rapid increase in temperature and pressure via a shock wave.[17] The

reaction occurs over a very short, well-defined period. The products are then rapidly cooled

and analyzed, typically using gas chromatography, to determine the decomposition pathways

and reaction rates.[17]

Visualizations
Isomeric Relationship Diagram
The following diagram illustrates the structural difference between 1,1,2,2-Tetrafluoroethane
and its more common isomer, 1,1,1,2-Tetrafluoroethane.
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Isomers of Tetrafluoroethane (C₂H₂F₄)

Common Precursor

1,1,2,2-Tetrafluoroethane
(HFC-134)
CHF₂CHF₂

1,1,1,2-Tetrafluoroethane
(HFC-134a)
CH₂FCF₃

Trichloroethylene

Fluorination Process

Click to download full resolution via product page

Caption: Relationship between Tetrafluoroethane isomers and a common precursor.

Experimental Workflow for Solubility Measurement
This diagram outlines a generalized workflow for determining the solubility of a gas in a liquid

using a gravimetric method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1583514?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start
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of liquid solvent

2. Load solvent into
gravimetric microbalance

3. Introduce HFC-134 gas at
controlled Temperature (T) and Pressure (P)

4. Allow system to reach
equilibrium

5. Record mass change (Δm)
due to gas absorption

6. Calculate mole fraction
and solubility
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Caption: Generalized workflow for gas solubility determination via gravimetric analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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